Cas no 1798665-60-7 (2-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide
• CAS No: 1798665-60-7
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5375278
• Update Time: 2025-06-20

2-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide

• Inchi： 1S/C18H23N3O2S/c1-23-16-6-4-14(5-7-16)11-17(22)20-12-15-3-2-9-21(13-15)18-19-8-10-24-18/h4-8,10,15H,2-3,9,11-13H2,1H3,(H,20,22)
• InChI Key： IAMQRBIICGJKAV-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN(C2=NC=CS2)C1)(=O)CC1=CC=C(OC)C=C1

Additional information on 2-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide

Professional Introduction to 2-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]acetamide (CAS No. 1798665-60-7)

2-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1798665-60-7, represents a promising candidate for further exploration due to its unique structural and pharmacological properties. The presence of multiple functional groups, including a 4-methoxyphenyl moiety and a piperidine ring linked to a thiazole ring, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The compound's structure is characterized by an acetamide group attached to a complex piperidine-thiazole scaffold. This arrangement not only contributes to its molecular complexity but also opens up possibilities for diverse biological activities. The 4-methoxyphenyl group, in particular, is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of bioactive molecules.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures such as thiazole and piperidine. These heterocycles are frequently found in biologically active natural products and synthetic drugs, owing to their ability to engage with various biological targets. The thiazole ring, for instance, is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while the piperidine moiety is often associated with central nervous system (CNS) activities.

The synthesis of 2-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl group is particularly critical and often necessitates the use of specialized reagents and conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate the formation of key bonds within the molecule.

The pharmacological potential of this compound has been explored through various in vitro and in vivo studies. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The interaction between the 4-methoxyphenyl group and target proteins appears to play a crucial role in modulating biological activity. Additionally, the piperidine-thiazole scaffold may contribute to favorable pharmacokinetic properties, such as improved solubility and bioavailability.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases. The aggregation of amyloid-beta plaques and tau tangles are hallmark pathological features of Alzheimer's disease (AD), and compounds that can interfere with these processes are highly sought after. The structural features of 2-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]acetamide suggest that it may have the ability to modulate key signaling pathways involved in AD pathogenesis.

In addition to its potential role in AD research, this compound has also been investigated for its effects on other neurological conditions such as Parkinson's disease (PD) and multiple sclerosis (MS). The ability of the thiazole ring to interact with mitochondrial enzymes has led researchers to explore its potential as an antioxidant agent, which could be beneficial in combating oxidative stress associated with PD.

The development of novel therapeutic agents requires not only innovative chemical design but also rigorous testing to ensure safety and efficacy. Animal models have been instrumental in evaluating the pharmacological profile of 2-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]acetamide. Studies in rodents have provided insights into its behavioral effects, motor coordination, and overall toxicity profile. These findings are crucial for determining whether further development is warranted for specific therapeutic applications.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 2-(4-methoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]acetamide. Molecular docking simulations have been used to predict how this compound might interact with target proteins at an atomic level. These simulations not only provide valuable insights into potential binding modes but also help identify key residues that contribute to biological activity.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacological properties further. By refining its chemical structure based on structural biology data and computational modeling, scientists hope to enhance its potency while minimizing side effects. Collaborative efforts between synthetic chemists and medicinal chemists will be essential in realizing this vision.

In conclusion, 2-(4-methoxyphenyl)-N-[[(1-(1,3-thiazol-2-y)]methyl]acetamide (CAS No. 1798665) represents a compelling example of how structural complexity can lead to novel pharmacological activity. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting neurological disorders among others fields . With continued research ,this compound holds promise as a future therapeutic agent .